Cas no 918540-59-7 (3-(3-Nitrophenyl)butan-2-one)

• Product Name: 3-(3-Nitrophenyl)butan-2-one
• CAS No: 918540-59-7
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 773244
• Update Time: 2023-08-03

3-(3-Nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-(3-nitrophenyl)-
• 3-(3-nitrophenyl)butan-2-one
• 3-(3-Nitrophenyl)butan-2-one

• Inchi： 1S/C10H11NO3/c1-7(8(2)12)9-4-3-5-10(6-9)11(13)14/h3-7H,1-2H3
• InChI Key： NFKOSUDXTMRLLZ-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 62.9